Cas no 2137896-87-6 (tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate
• CAS No: 2137896-87-6
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6557107
• PubChem ID: 165949851
• Update Time: 2025-05-20

tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate
• 2137896-87-6
• EN300-1165528

• Inchi： 1S/C15H30N2O2/c1-6-7-8-12-9-10-13(11(2)16-12)17-14(18)19-15(3,4)5/h11-13,16H,6-10H2,1-5H3,(H,17,18)
• InChI Key： QBHPAFCOWYXKCS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CCCC)NC1C)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate

Professional Introduction to Compound with CAS No. 2137896-87-6 and Product Name: tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate

The compound with the CAS number 2137896-87-6 and the product name tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure of tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.

In recent years, there has been a growing interest in the development of novel carbamate derivatives due to their diverse biological activities. The presence of a tert-butyl group in the molecular structure not only contributes to the stability of the compound but also influences its solubility and metabolic profile. These properties make tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. The piperidine ring, combined with the carbamate moiety, suggests that it may interact with central nervous system receptors, making it a valuable candidate for further exploration in neuropharmacology. Recent studies have shown that similar derivatives have demonstrated efficacy in models of cognitive impairment and neurodegenerative diseases, providing a strong rationale for investigating tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate.

The synthesis of tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only enhance the efficiency of production but also allow for modifications that can fine-tune the biological activity of the compound.

From a pharmacokinetic perspective, tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate exhibits favorable properties that could make it an attractive drug candidate. The tert-butyl group contributes to metabolic stability, while the piperidine ring enhances blood-brain barrier penetration. These characteristics are particularly important for compounds intended for central nervous system therapy. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable half-life, which could allow for once-daily dosing in clinical settings.

The potential therapeutic applications of tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate extend beyond neurological disorders. Its structural features also suggest that it may have utility in treating inflammatory conditions and pain management. The carbamate moiety is known to interact with enzymes and receptors involved in inflammatory pathways, making this compound a candidate for further investigation in these areas.

In conclusion, the compound with CAS number 2137896-87-6 and the product name tert-butyl N-(6-butyl-2-methylpiperidin-3-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel treatments for neurological disorders, inflammation, and other conditions.